N-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)-3-nitrobenzamide

• IUPAC Name: N-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-3-nitrobenzamide
• InChI: InChI=1S/C16H13N3O5/c20-14(10-2-1-3-11(7-10)19(23)24)17-18-15(21)12-8-4-5-9(6-8)13(12)16(18)22/h1-5,7-9,12-13H,6H2,(H,17,20)
• InChI Key: APXOQIDBUCNACD-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C16H13N3O5
• Molecular Weight: 327.29 g/mol

Description

N-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C16H13N3O5 and its molecular weight is 327.296. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Molecular Structure Analysis

• The synthesis and biological activities of metal complexes with related compounds highlight their potential in developing new materials with specific chemical and physical properties. For example, complexes synthesized with N-[(2,3-dioxoindolin-1-yl)-N-methylbenzamide] showed significant biological activities, suggesting the utility of similar compounds in drug development and as probes in biological systems (Alkam et al., 2015).

Catalytic Processes and Reaction Mechanisms

• Research on catalytic processes, such as the hydrogenation of nitrobenzonitriles using Raney nickel catalysts, provides insights into the reactivity of nitro compounds and their potential applications in synthetic chemistry. These studies could inform the use of N-(1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)-3-nitrobenzamide in catalytic reactions or as a precursor in the synthesis of complex molecules (Koprivova & Červený, 2008).

Environmental Degradation and Bioremediation

• Studies on the degradation of nitroaromatic compounds by microorganisms, such as the nitrobenzene dioxygenase from Comamonas sp. strain JS765, suggest potential environmental applications. Compounds like this compound could serve as substrates in studies on bioremediation and the breakdown of environmental pollutants (Friemann et al., 2005).

Drug Development and Pharmacological Research

• The structural features of related compounds have been explored in drug development, particularly for their interactions with biological targets. For instance, the synthesis and evaluation of N-(5-benzylidene-4-oxo-2-substituted phenylthiazolidin-3-yl)-5-((1, 3-dioxoisoindolin-2-yl) methyl)-2-hydroxybenzamide derivatives for antibacterial and antifungal activities demonstrate the potential of similar compounds in medicinal chemistry (Patel & Dhameliya, 2010).